Cas no 2549007-31-8 (2-[1-(2-bromobenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine)

• Product Name: 2-[1-(2-bromobenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine
• CAS No: 2549007-31-8
• MF: C₁₇H₁₈BrN₃O₂S
• MW: 408.312721729279
• CID: 5312940
• PubChem ID: 154884105
• Update Time: 2025-10-31

2-[1-(2-bromobenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine Chemical and Physical Properties

Names and Identifiers

• 2549007-31-8
• 2-[1-(2-bromobenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine
• AKOS040726930
• F6761-7432
• 1-[(2-Bromophenyl)sulfonyl]octahydro-5-(2-pyridinyl)pyrrolo[3,4-b]pyrrole

• Inchi： 1S/C17H18BrN3O2S/c18-14-5-1-2-6-16(14)24(22,23)21-10-8-13-11-20(12-15(13)21)17-7-3-4-9-19-17/h1-7,9,13,15H,8,10-12H2
• InChI Key： CHKVLPOESIAMRW-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=CC=C2Br)(=O)=O)CCC2CN(C3=NC=CC=C3)CC12

Computed Properties

• Exact Mass: 407.03031g/mol
• Monoisotopic Mass: 407.03031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 61.9Ų

Experimental Properties

• Density: 1.535±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 564.2±60.0 °C(Predicted)
• pka: 8.55±0.19(Predicted)

Additional information on 2-[1-(2-bromobenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine

Research Brief on 2-[1-(2-bromobenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine (CAS: 2549007-31-8)

The compound 2-[1-(2-bromobenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine (CAS: 2549007-31-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, mechanism of action, and preclinical evaluations.

Recent studies highlight the compound's unique structural features, including the octahydropyrrolo[2,3-c]pyrrole core and the 2-bromobenzenesulfonyl moiety, which contribute to its bioactivity. Researchers have identified its role as a potent inhibitor of specific protein-protein interactions (PPIs) involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the NF-κB pathway, suggesting potential applications in treating chronic inflammatory diseases.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 2549007-31-8. A novel catalytic method utilizing palladium-based catalysts has been reported to enhance the efficiency of the sulfonylation step, reducing byproduct formation. This development is critical for scaling up production for further preclinical and clinical studies.

Preclinical evaluations in animal models have shown promising results. The compound exhibited favorable pharmacokinetic properties, including oral bioavailability and a half-life suitable for once-daily dosing. However, challenges such as off-target effects and metabolic stability remain areas of active investigation. Researchers are exploring structural analogs to mitigate these issues while retaining the compound's therapeutic potency.

In conclusion, 2-[1-(2-bromobenzenesulfonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine represents a promising candidate for further development in drug discovery. Ongoing research aims to elucidate its full therapeutic potential and address existing limitations. Collaborative efforts between academic and industrial laboratories are expected to accelerate its translation into clinical applications.